Cas no 28341-54-0 (4-(4-Nitrophenoxy)butanoic acid)

• Product Name: 4-(4-Nitrophenoxy)butanoic acid
• CAS No: 28341-54-0
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 274035
• PubChem ID: 2174444
• Update Time: 2025-05-19

4-(4-Nitrophenoxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-(4-nitrophenoxy)-
• 4-(4-nitrophenoxy)butanoic acid
• 4-(4-Nitro-phenoxy)-buttersaeure
• 4-(4-nitro-phenoxy)-butyric acid
• 4-(p-Nitrophenoxy)butyric acid
• Butanoic acid,4-(4-nitrophenoxy)
• Butyric acid,4-(p-nitrophenoxy)
• Natrium-(4-nitro-phenolat)
• DTXSID10182583
• 4-(4-nitrophenoxy)butanoicacid
• Cambridge id 7115523
• Butanoic acid, 4-(4-nitrophenoxy)-
• W12373
• BS-41875
• 28341-54-0
• SCHEMBL4656215
• CS-0036281
• MFCD02615346
• SR-01000251687
• SR-01000251687-1
• AKOS000155709
• Butyric acid, 4-(p-nitrophenoxy)-
• DB-106041
• ALBB-023056
• 4-(4-Nitrophenoxy)butanoic acid

• MDL： MFCD02615346
• Inchi： 1S/C10H11NO5/c12-10(13)2-1-7-16-9-5-3-8(4-6-9)11(14)15/h3-6H,1-2,7H2,(H,12,13)
• InChI Key： SZZXOFHUMXKGCV-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])CCCC(=O)O

Computed Properties

• Exact Mass: 225.06400
• Monoisotopic Mass: 225.063722
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.4

Experimental Properties

• Density: 1.329
• Boiling Point: 448.6°C at 760 mmHg
• Flash Point: 225.1°C
• Refractive Index: 1.561
• PSA: 92.35000
• LogP: 2.36160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4-(4-Nitrophenoxy)butanoic acid

Chemical Profile of 4-(4-Nitrophenoxy)butanoic Acid (CAS No. 28341-54-0)

4-(4-Nitrophenoxy)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 28341-54-0, is a specialized organic compound that has garnered attention in the field of pharmaceutical and biochemical research. This compound, featuring a nitro-substituted phenyl group linked to a butanoic acid moiety, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 4-(4-Nitrophenoxy)butanoic acid consists of a phenyl ring substituted with a nitro group at the para position, connected to a butanoic acid chain through an oxygen atom. This configuration imparts both electronic and steric influences on the molecule, affecting its reactivity, solubility, and interaction with biological targets. The presence of the nitro group enhances the compound's electron-withdrawing nature, while the carboxylic acid terminal provides opportunities for further derivatization and functionalization.

In recent years, 4-(4-Nitrophenoxy)butanoic acid has been explored as a key intermediate in the synthesis of various pharmacologically active compounds. Its nitrophenyl moiety is particularly interesting because it can participate in hydrogen bonding interactions and influence the overall pharmacokinetic profile of derived molecules. Researchers have leveraged this compound to develop novel analogs with enhanced binding affinity and selectivity for specific biological receptors.

One of the most compelling areas of research involving 4-(4-Nitrophenoxy)butanoic acid is its application in drug discovery programs targeting neurological disorders. The nitrophenyl group's ability to modulate neurotransmitter activity has been investigated in preclinical studies, suggesting potential therapeutic benefits in conditions such as depression, anxiety, and neurodegenerative diseases. Additionally, the butanoic acid moiety offers a scaffold for designing molecules with improved metabolic stability and bioavailability.

Advances in computational chemistry have further enhanced the utility of 4-(4-Nitrophenoxy)butanoic acid as a building block. Molecular modeling studies indicate that this compound can be engineered to interact with specific protein targets through optimized hydrogen bonding networks and hydrophobic interactions. Such insights have guided the design of novel drug candidates with tailored pharmacological profiles, demonstrating the compound's versatility in medicinal chemistry applications.

The synthesis of 4-(4-Nitrophenoxy)butanoic acid typically involves multi-step organic reactions, starting from commercially available precursors such as 4-nitrophenol and butyric acid derivatives. Modern synthetic methodologies emphasize efficiency, scalability, and environmental sustainability, ensuring that the production process aligns with green chemistry principles. Catalytic approaches have been particularly effective in improving yields and reducing byproduct formation, making large-scale synthesis more feasible.

From a biochemical perspective, 4-(4-Nitrophenoxy)butanoic acid has been studied for its potential role in modulating enzyme activity and cellular signaling pathways. Preliminary experiments suggest that derivatives of this compound can interact with cytochrome P450 enzymes, influencing drug metabolism and xenobiotic clearance processes. Such findings are crucial for understanding potential drug-drug interactions and optimizing dosing regimens in clinical settings.

The pharmaceutical industry continues to explore 4-(4-Nitrophenoxy)butanoic acid as a versatile scaffold for developing new therapeutics. Its unique structural features allow for modifications that can enhance target engagement while minimizing off-target effects. Collaborative efforts between academic researchers and industrial scientists have accelerated the discovery pipeline, leading to promising candidates entering preclinical development phases.

In conclusion,4-(4-Nitrophenoxy)butanoic acid (CAS No. 28341-54-0) represents a significant asset in modern chemical biology and drug development. Its well-defined structure, combined with its potential biological activity, makes it an attractive candidate for further exploration. As research progresses, this compound is expected to contribute to advancements in therapeutic innovation across multiple disease areas.